Cas no 2171218-22-5 ((2S)-2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}propanoic acid)

• Product Name: (2S)-2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}propanoic acid
• CAS No: 2171218-22-5
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6246210
• PubChem ID: 165543839
• Update Time: 2025-05-19

(2S)-2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}propanoic acid
• EN300-1502058
• (2S)-2-{1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}propanoic acid
• 2171218-22-5

• Inchi： 1S/C25H23N3O5/c1-15(24(30)31)28(2)23(29)21-12-7-13-22(26-21)27-25(32)33-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-13,15,20H,14H2,1-2H3,(H,30,31)(H,26,27,32)/t15-/m0/s1
• InChI Key： UDASOLHJDWEMGC-HNNXBMFYSA-N
• SMILES： O(C(NC1C=CC=C(C(N(C)[C@H](C(=O)O)C)=O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 109Ų

Additional information on (2S)-2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}propanoic acid

Comprehensive Overview of (2S)-2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}propanoic acid (CAS No. 2171218-22-5)

The compound (2S)-2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}propanoic acid (CAS No. 2171218-22-5) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS), a technique pivotal for drug discovery and biotechnology applications. The Fmoc group is renowned for its stability under basic conditions and ease of removal, which aligns with modern demands for green chemistry and sustainable lab practices.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and biologics development. Researchers frequently search for terms like "Fmoc-protected amino acids" or "CAS 2171218-22-5 applications" to identify high-purity building blocks for their projects. This compound’s chiral center ((2S)-configuration) ensures enantioselectivity, a critical factor in designing therapeutic peptides with minimal off-target effects. Its compatibility with automated peptide synthesizers further enhances its appeal in high-throughput screening (HTS) workflows.

The pyridine and N-methylformamido moieties in (2S)-2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}propanoic acid contribute to its solubility in organic solvents like DMF and DCM, facilitating its use in ligand coupling reactions. This property is particularly relevant to click chemistry applications, a trending topic in drug conjugation and bioconjugation. Analysts tracking Google Trends note rising queries for "Fmoc-amino acid derivatives" and "peptide coupling reagents," reflecting the compound’s niche yet growing importance.

From a regulatory standpoint, CAS No. 2171218-22-5 is not classified as hazardous, making it a safer alternative to older-generation reagents. Its role in proteomics research and antibody-drug conjugate (ADC) development has been highlighted in publications indexed by PubMed and SciFinder. Laboratories prioritizing REACH compliance and GLP standards often source this compound due to its well-documented safety data sheets (SDS) and batch-to-batch consistency.

Innovations in cryo-EM and X-ray crystallography have further underscored the need for high-purity intermediates like (2S)-2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}propanoic acid. Its crystalline properties enable precise structural elucidation, addressing FAQs such as "How to characterize Fmoc-amino acid derivatives?" or "Best practices for peptide purification." The compound’s MSDS and NMR spectra are typically available from suppliers, ensuring transparency for quality control teams.

Looking ahead, the integration of AI-driven drug design and machine learning in chemistry is expected to amplify the demand for structurally diverse building blocks. CAS No. 2171218-22-5 exemplifies how specialty chemicals can bridge the gap between traditional organic synthesis and cutting-edge computational modeling. Its patent landscape reveals applications in oncology targets and neurological disorders, aligning with trending searches like "peptide-based therapeutics 2024" and "Fmoc chemistry innovations."

In summary, (2S)-2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}propanoic acid represents a critical tool for researchers navigating the complexities of modern drug development. Its versatility, safety profile, and alignment with industry trends ensure its continued relevance in both academic and industrial settings.